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For Immediate Release

[City, State] – December 13, 2025 – To support researchers, scientists, and drug development

professionals in leveraging the full potential of Multi-Pathway Activity Profiling (MPAC) analysis,

a new technical support center has been launched. This resource provides comprehensive

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

encountered during the adjustment of p-value thresholds, a critical step in identifying

biologically meaningful pathway alterations.

The MPAC analysis framework provides powerful insights into cellular networks by integrating

multi-omic data. However, the statistical rigor of this analysis hinges on the correct application

and interpretation of p-values, especially when dealing with a large number of pathways, which

necessitates adjustments for multiple comparisons. This guide offers clear, actionable advice to

ensure the robustness of your experimental findings.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of adjusting p-value thresholds in MPAC analysis?
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When analyzing a large number of pathways simultaneously, the probability of obtaining false

positives (Type I errors) increases.[1][2] P-value adjustment methods are employed to

counteract this multiple testing problem, ensuring that the identified significant pathways are

statistically robust and not just a result of chance.[1][2]

Q2: What is the role of permutation testing in MPAC's p-value adjustment?

MPAC utilizes permutation testing to generate a null distribution of Inferred Pathway Levels

(IPLs).[3][4][5] This is achieved by randomly shuffling the sample labels and re-running the

analysis multiple times.[6][7][8] The p-value for each pathway is then calculated by comparing

the observed IPL to this null distribution. This non-parametric approach is crucial for filtering out

spurious IPLs that may arise by chance.[3][4][5]

Q3: How do I choose an appropriate p-value cutoff for filtering Inferred Pathway Levels (IPLs)?

The choice of a p-value cutoff is a balance between controlling for false positives and avoiding

false negatives (missing true effects).[1] A more stringent cutoff (e.g., p < 0.01) will reduce the

number of false positives but may also lead to missing some genuinely altered pathways.[1]

Conversely, a more lenient cutoff (e.g., p < 0.05) increases the discovery of potentially relevant

pathways at the cost of a higher false positive rate.[1][9] The optimal threshold often depends

on the specific research question and the context of the study. For exploratory analyses, a less

stringent cutoff might be acceptable, while for studies aiming to validate specific hypotheses, a

more stringent threshold is recommended.

Q4: What is the difference between Bonferroni correction and False Discovery Rate (FDR), and

which should I use in my MPAC analysis?

Bonferroni correction is a highly conservative method that controls the Family-Wise Error

Rate (FWER), the probability of making at least one Type I error.[2] It is calculated by

dividing the initial p-value threshold by the number of pathways tested. While it effectively

reduces false positives, it can be overly strict, leading to a high rate of false negatives.[2]

False Discovery Rate (FDR), commonly implemented using the Benjamini-Hochberg

procedure, is a less stringent method that controls the expected proportion of false positives

among the significant results.[1] For large-scale analyses like MPAC, where many pathways
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are tested, FDR is often the preferred method as it provides a better balance between

discovering true effects and controlling for false positives.[1]

Correction Method Controls Stringency
Recommendation
for MPAC

Bonferroni
Family-Wise Error

Rate (FWER)
High

Use when a very low

number of false

positives is critical.

False Discovery Rate

(FDR)

Expected proportion

of false positives
Moderate

Generally

recommended for

MPAC analysis to

balance discovery and

error control.

Q5: I've applied a p-value correction, and now none of my pathways are significant. What

should I do?

This is a common issue, especially with stringent correction methods like Bonferroni. Consider

the following:

Switch to a less conservative method: If you used Bonferroni, try using FDR.

Increase statistical power: If possible, increasing the sample size of your experiment can

lead to more robust statistical findings.[1]

Examine uncorrected p-values: Look at the pathways with the lowest uncorrected p-values.

While not statistically significant after correction, they may still offer biological insights worth

exploring in future studies with greater statistical power.

Re-evaluate your experimental design: Ensure that your experimental setup has sufficient

power to detect the expected effect sizes.

Troubleshooting Guide
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Issue Potential Cause Recommended Action

A large number of pathways

are significant before p-value

correction, but very few or

none are significant after.

Multiple testing burden is high;

the correction method is too

stringent.

Switch from Bonferroni to FDR.

Consider if a less stringent

FDR cutoff (e.g., 0.1) is

justifiable for your exploratory

analysis.

MPAC analysis is taking a very

long time to run, especially the

permutation testing step.

A very large number of

permutations are being

performed. The input dataset is

very large.

For initial exploratory analysis,

consider reducing the number

of permutations (e.g., to 100 or

500). Ensure your

computational resources are

adequate for the size of your

dataset.

The interpretation of the

adjusted p-values is unclear.

Lack of understanding of what

the adjusted p-value

represents.

Refer to the definitions of

FWER and FDR. An FDR-

adjusted p-value (q-value) of

0.05 for a pathway means that

5% of all pathways with a q-

value up to that point are

expected to be false positives.

Getting an error message

related to p-value calculation in

the MPAC R package.

Incorrectly formatted input

files; missing values in the

data; issues with the

installation of dependent

packages.

Double-check that your input

data matrices (e.g., for CNA

and RNA-seq) are correctly

formatted according to the

MPAC vignette. Ensure there

are no missing values or

handle them appropriately.

Reinstall the MPAC package

and its dependencies.

Experimental Protocols
A robust MPAC analysis begins with a well-designed experiment and high-quality data

generation. Below is a generalized protocol for generating multi-omic data suitable for MPAC
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analysis.

Objective: To generate high-quality copy number alteration (CNA) and RNA-sequencing (RNA-

seq) data from biological samples for subsequent MPAC analysis.

Materials:

Biological samples (e.g., tumor and normal adjacent tissue)

DNA/RNA extraction kits

Qubit fluorometer or equivalent for nucleic acid quantification

Agilent Bioanalyzer or equivalent for quality assessment

Next-generation sequencing (NGS) platform (e.g., Illumina NovaSeq)

Reagents for library preparation (e.g., NEBNext Ultra II DNA Library Prep Kit, NEBNext Ultra

II Directional RNA Library Prep Kit)

Methodology:

Sample Collection and Storage:

Collect fresh tissue samples and immediately snap-freeze in liquid nitrogen or store in a

stabilizing solution (e.g., RNAlater).

Store samples at -80°C until nucleic acid extraction.

Nucleic Acid Extraction:

Simultaneously extract DNA and RNA from the same tissue sample using a suitable kit to

minimize biological variability.

Follow the manufacturer's protocol for extraction.

Quality Control of Extracted Nucleic Acids:

Quantify the concentration of DNA and RNA using a Qubit fluorometer.
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Assess the integrity of DNA and RNA using an Agilent Bioanalyzer. For RNA, an RNA

Integrity Number (RIN) > 7 is recommended.

Library Preparation and Sequencing:

For CNA (from DNA): Prepare sequencing libraries using a whole-genome sequencing

(WGS) or targeted sequencing approach. Follow the library preparation kit's protocol.

For RNA-seq (from RNA): Deplete ribosomal RNA (rRNA) to enrich for mRNA. Prepare

directional sequencing libraries to preserve strand information.

Sequence the prepared libraries on an NGS platform to a sufficient depth to ensure

adequate coverage for downstream analysis.

Data Preprocessing:

Perform quality control on the raw sequencing reads using tools like FastQC.

Trim adapter sequences and low-quality bases.

Align RNA-seq reads to a reference genome and quantify gene expression levels (e.g., as

FPKM or TPM).

Process WGS data to call copy number alterations.

Visualizing the MPAC P-value Adjustment Workflow
The following diagrams illustrate the key logical and experimental workflows involved in

adjusting p-value thresholds within an MPAC analysis.
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Caption: High-level workflow of an MPAC analysis from data input to the identification of

significant pathways.
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Caption: Detailed workflow of permutation testing to generate raw p-values in MPAC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating Statistical Significance: A Guide to Adjusting
P-value Thresholds in MPAC Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586662/docs#navigating-statistical-significance-a-
guide-to-adjusting-p-value-thresholds-in-mpac-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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